Cas no 2679936-80-0 (rac-benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate
• CAS No: 2679936-80-0
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5631088
• PubChem ID: 165920976
• Update Time: 2025-07-18

rac-benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679936-80-0
• rac-benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate
• EN300-28289275

• Inchi： 1S/C15H21NO5/c1-19-13-8-16(12(9-17)14(13)20-2)15(18)21-10-11-6-4-3-5-7-11/h3-7,12-14,17H,8-10H2,1-2H3/t12-,13+,14-/m0/s1
• InChI Key： TUORHQOBEPWHNX-MJBXVCDLSA-N
• SMILES： O(C)[C@@H]1[C@@H](CN(C(=O)OCC2C=CC=CC=2)[C@H]1CO)OC

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.2Ų

Additional information on rac-benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate

Introducing Rac-Benzyl (2R,3R,4S)-2-(Hydroxymethyl)-3,4-Dimethoxypyrrolidine-1-Carboxylate (CAS No. 2679936-80-0): A Pivotal Compound in Modern Medicinal Chemistry

Rac-Benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate, identified by its CAS number 2679936-80-0, represents a significant advancement in the realm of medicinal chemistry. This compound has garnered considerable attention due to its unique structural attributes and its potential applications in the development of novel therapeutic agents. The intricate stereochemistry of this molecule, characterized by the specific configuration at the (2R,3R,4S) positions, makes it a valuable scaffold for further chemical manipulation and biological evaluation.

The pyrrolidine core of Rac-Benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate is a privileged structure that has been extensively explored in drug discovery. Pyrrolidine derivatives are known for their versatility and biological activity, often serving as key motifs in small-molecule drugs targeting various diseases. The presence of hydroxymethyl and dimethoxy substituents further enhances the compound's potential by introducing functional groups that can participate in diverse chemical reactions and biological interactions.

In recent years, there has been a surge in research focusing on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiopure form of Rac-Benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate aligns with this trend, offering a promising candidate for further investigation. The precise stereochemical configuration at the (2R,3R,4S) positions is crucial for its biological activity and underscores the importance of stereochemical control in medicinal chemistry.

The benzyl ester functionality in the molecule not only serves as a protecting group but also provides a handle for further derivatization. This allows chemists to explore a wide range of chemical modifications, enabling the synthesis of analogues with tailored properties. Such flexibility is essential for optimizing drug candidates and improving their pharmacokinetic profiles.

Recent studies have highlighted the potential of Rac-Benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The hydroxymethyl and dimethoxy groups provide opportunities for hydrogen bonding and hydrophobic interactions with biological targets, enhancing binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in pyrrolidine derivatives due to their broad spectrum of biological activities. Rac-Benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate has been investigated for its potential role in modulating neurotransmitter systems, making it a candidate for applications in central nervous system disorders. Additionally, its structural features suggest possible interactions with receptors and enzymes involved in inflammation and pain signaling.

The synthesis of Rac-Benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and enantioselectivity. Advanced synthetic methodologies such as asymmetric hydrogenation and chiral auxiliaries have been employed to construct the desired stereochemical configuration efficiently. These techniques are critical for ensuring the purity and scalability of the final product.

In conclusion, Rac-Benzyl (2R,3R,4S)-2-(hydroxymethyl)-3,4-dimethoxypyrrolidine-1-carboxylate represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for drug discovery. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is poised to play an increasingly important role in the development of next-generation pharmaceuticals.